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Compound of Interest

Compound Name: Anthranilic acid

Cat. No.: B10759529 Get Quote

For laboratory professionals engaged in pioneering research and drug development, the safe

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the proper use of anthranilic acid, ensuring the well-being of

researchers and the integrity of experimental outcomes.

Key Safety and Handling Parameters for Anthranilic Acid

The following table summarizes critical quantitative data for the safe handling of anthranilic
acid. Adherence to these parameters is crucial for minimizing exposure and ensuring a safe

laboratory environment.
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Parameter Value Source(s)

Physical State
Solid, Crystals, Crystalline

Powder
[1][2]

Color White to yellowish [1][2]

Odor Odorless [1]

Melting Point 144-148 °C (291.2-298.4 °F) [1][2]

Boiling Point 200 °C (sublimes) [2]

Density 1.412 g/cm³ at 20 °C [1]

Flash Point >150 °C (>302 °F) [2][3]

Autoignition Temperature >530 °C (>986 °F) [3][4]

Oral LD50 (Rat) 5410 mg/kg [4][5]

Oral LD50 (Mouse) 1400 mg/kg [4][5]

EC50 (Daphnia magna, 48h) 85.7 mg/l [2]

IC50 (Algae, 72h) 19.4 mg/l [6]

Essential Personal Protective Equipment (PPE) for
Handling Anthranilic Acid
A multi-layered approach to personal protection is critical when working with anthranilic acid.

The following PPE is mandatory to prevent skin and eye contact, as well as respiratory

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12715&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12715&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/83188.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/anthranilic%20acid.pdf?session=R3LCaNKQ23I3xvppchs2S2tqqd7Z7uRKbD3f2ELcP5Q.&csrf_name=csrf616753d48febe&csrf_value=038644fcd9380ea21bedbcfdc3e66613
https://pim-resources.coleparmer.com/sds/83188.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/anthranilic%20acid.pdf?session=R3LCaNKQ23I3xvppchs2S2tqqd7Z7uRKbD3f2ELcP5Q.&csrf_name=csrf616753d48febe&csrf_value=038644fcd9380ea21bedbcfdc3e66613
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Anthranilic%20acid_0842_3.0.pdf
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10759529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category
Required
Equipment

Specifications and
Best Practices

Source(s)

Eye and Face

Protection

Safety glasses with

side-shields or

Goggles

Must comply with

OSHA's eye and face

protection regulations

in 29 CFR 1910.133

or European Standard

EN166.[4]

[1][3][4][7]

Skin and Body

Protection

Chemical resistant

apron, Gloves, Long-

sleeved clothing

Wear appropriate

protective gloves and

clothing to prevent

skin exposure.[4][8]

[1][4][8]

Respiratory Protection
Effective dust mask or

approved respirator

Use a dust respirator

when generating high

concentrations of

dust, in cases of

inadequate ventilation,

or if respiratory

irritation occurs.[1]

The respirator must

be approved under

standards such as

NIOSH (US) or EN

149 (EU).[3][4][8]

[1][3][4][5][8]

Procedural Guidance: Step-by-Step Operational
Plan for Anthranilic Acid
This section provides a detailed, procedural workflow for the safe handling of anthranilic acid
from initial preparation to final disposal.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area. The use of process enclosures, local exhaust

ventilation, or other engineering controls is recommended to maintain airborne levels below
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exposure limits.[1][4]

An eyewash station and a safety shower should be readily accessible in the immediate work

area.[4][9]

Before handling, wash hands thoroughly.[1]

2. Handling:

Wear all required personal protective equipment as detailed in the table above.[1]

Avoid contact with skin, eyes, and clothing.[1][4][10]

Do not breathe in the dust.[1] Avoid generating dusty conditions.[4][10]

Keep the container tightly closed when not in use.[4][10]

Do not eat, drink, or smoke in the handling area.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[4][10]

Keep the container tightly closed in its original container.[1][4]

Store away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.[1][2][4]

Protect from light.[4][10]

4. Accidental Release Measures:

In case of a spill, immediately clean it up, observing all personal protection precautions.[4]

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[1][4]

[8]

Avoid generating dust during cleanup.[4][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/anthranilic%20acid.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
https://pim-resources.coleparmer.com/sds/83188.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
https://pim-resources.coleparmer.com/sds/83188.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S0001022.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S0001022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10759529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the area is well-ventilated after the cleanup is complete.[2][4]

Thoroughly clean the contaminated surface.[1]

5. First Aid Measures:

If in eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate medical attention.[4][7][10]

If on skin: Flush the skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes.[5][10]

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical aid.[3][5][10]

If ingested: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.[5][10]

6. Disposal:

Waste must be disposed of in accordance with all applicable federal, state, and local

regulations.[1]

Empty containers should be taken for local recycling, recovery, or waste disposal.[1] Do not

dispose of them with household garbage.[11]

Experimental Workflow for Safe Handling of
Anthranilic Acid
The following diagram illustrates the logical flow of operations for the safe handling of

anthranilic acid in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://archpdfs.lps.org/Chemicals/Anthranilic%20Acid.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://pim-resources.coleparmer.com/sds/83188.pdf
https://cdn.caymanchem.com/cdn/msds/18708m.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
http://chem.pharmacy.psu.ac.th/chemical/msds/anthranilic%20acid.pdf?session=R3LCaNKQ23I3xvppchs2S2tqqd7Z7uRKbD3f2ELcP5Q.&csrf_name=csrf616753d48febe&csrf_value=038644fcd9380ea21bedbcfdc3e66613
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA12715&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://chem.pharmacy.psu.ac.th/chemical/msds/anthranilic%20acid.pdf?session=R3LCaNKQ23I3xvppchs2S2tqqd7Z7uRKbD3f2ELcP5Q.&csrf_name=csrf616753d48febe&csrf_value=038644fcd9380ea21bedbcfdc3e66613
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
http://chem.pharmacy.psu.ac.th/chemical/msds/anthranilic%20acid.pdf?session=R3LCaNKQ23I3xvppchs2S2tqqd7Z7uRKbD3f2ELcP5Q.&csrf_name=csrf616753d48febe&csrf_value=038644fcd9380ea21bedbcfdc3e66613
https://m.chemicalbook.com/ProductMSDSDetailCB8852906_EN.htm
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://www.spectrumchemical.com/media/sds/AN130_AGHS.pdf
https://fr.cpachem.com/msds?num=SB41100&dnl=sd_-_Anthranilic_acid_CAS_118-92-3_%28SB41100%29_%28EU%29.pdf
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10759529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Engineering Controls

Handling

Proceed with caution

Storage

Store unused material

Accidental Release

If spill occurs

Disposal

Dispose of waste

Retrieve for use

First Aid

If exposure occurs Dispose of contaminated materials

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of anthranilic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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